Journal Name:Journal of Materials Research
Journal ISSN:0884-2914
IF:2.909
Journal Website:http://journals.cambridge.org/action/displayJournal?jid=JMR
Year of Origin:1986
Publisher:Cambridge University Press
Number of Articles Per Year:385
Publishing Cycle:Monthly
OA or Not:Not
Journal of Materials Research ( IF 2.909 ) Pub Date: 2022-12-26 , DOI:
10.1016/j.chemer.2022.125948
The migmatites of Chandrapur area near Guwahati, which forms a part of the Assam-Meghalaya Gneissic Complex (AMGC) in Northeast India, have preserved magnetite ocelli. Petrographic observations have revealed that magnetite crystals occurring in the ocellar rock are surrounded by partial to complete thin rims of biotite. Moreover, mineral chemical analyses, backscattered electron images, and quantitative elemental mapping have revealed that magnetite crystals occurring in the ocellar rock have been extensively replaced by manganoan ilmenite at the periphery. From field observations, textural, and mineral chemical analyses, it has been inferred that invasion of hot, volatile-bearing pegmatitic magmas into thermally rejuvenated basement gneisses of the AMGC during the late Pan-African tectonothermal episode (ca. 530–450 Ma) induced very restricted partial melting in the gneissic rocks producing neosomes. The newly formed neosomes were then infiltrated by the nearby pegmatitic melts leading to mixing between the two melts. The mixing event facilitated transformation of magnetite to manganoan ilmenite owing to diffusion of elements like Mn and Ti from the neosome to the pegmatitic domains. Moreover, formation of ilmenite released surplus Fe hosted in the magnetite that combined with in situ K and Al, and diffusing Mg from the neosome to form biotite crystals around magnetite. From this study, it can be concluded that magnetite-manganoan ilmenite transformation may be considered as one of the petrogenetic indicators to decipher magma mixing events.
Journal of Materials Research ( IF 2.909 ) Pub Date: 2023-03-04 , DOI:
10.1016/j.chemer.2023.125972
In China, the lack of Li resources is in stark contrast to a large amount of coal gangue produced by coal mining. To determine the distribution patterns and existing status of lithium (Li) elements in the coal gangue, the mineralogical and geochemical analysis were formed on samples of the roof, floor, and parting of No. 02, 2, 8, and 9 coal seams, being mined in Malan mine, Xishan coalfield, Shanxi Province. The results show that the lithium content in this study area is relatively enriched, the highest content is 499 μg/g in sample 02-G, and the average content is 109.8 μg/g, which is two times that of the world average value of claystone (45 μg/g). XRD analysis shows that the mineral composition of parting samples is mainly clay mineral kaolinite, while the coal seam roof and floor samples also include quartz and some iron-bearing minerals, such as pyrite and siderite. Likewise, possible lithium-rich mineral phases and possible lithium-rich factors were investigated in this paper. A comprehensive clay separation experiment and correlation analysis between lithium and major elements indicate that lithium is likely to exist in the clay mineral kaolinite in the study area. It is also found that the content of Li adsorbed by cryptocrystalline kaolinite is generally higher than that of crystalline kaolinite. According to the mechanism of Li+ adsorption in clay minerals, the higher lithium content of cryptocrystalline kaolinite is due to its larger specific surface area, which can adsorb more lithium on the surface.
Journal of Materials Research ( IF 2.909 ) Pub Date: 2023-07-23 , DOI:
10.1016/j.chemer.2023.126015
The Ahualulco Volcanic Complex (AVC) is situated in the north-central part of the San Luis Potosí Volcanic Field (SLPVF) that is found in the southern portion of the Mesa Central (MC). The Cúcamo, AVC is mainly composed of mafic and intermediate volcanic rocks. The present study focuses on understanding the evolution, origin, and magmatic processes and petrogenesis of mafic and intermediate rocks in the Cúcamo, AVC. The Quaternary mafic rocks have porphyritic textures with the mineral assemblage of olivine, and clinopyroxene. These volcanic rocks display high K calc-alkaline basaltic compositions with enrichment in light rare earth elements (LREEs) and incompatible elements. Geochemical modeling reveals that mafic magmas were derived through a partial melting process of a spinel lherzolite source at low degrees of melting (~2 to 15 %) in an extensional regime. The intermediate volcanic rocks show porphyritic and glomeroporphyritic textures with matrix formed by randomly oriented microlites. The main mineral assemblage consists of plagioclase, K-feldspar, and clinopyroxene. These volcanic rocks are characterized by calc-alkaline basaltic andesitic and andesite compositions with enrichment in light rare earth elements and incompatible elements. Geochemical modeling suggests that intermediate rocks were derived from high ratios of assimilation and fractional crystallization processes between mafic melts and continental crust in an extensional environment.
Journal of Materials Research ( IF 2.909 ) Pub Date: 2023-06-29 , DOI:
10.1016/j.chemer.2023.126011
The Jurassic mafic to felsic magmatism affecting the older Ediacaran-to-Cambrian basement of the Sanandaj-Sirjan Zone of Iran has been traditionally interpreted as the product of arc and/or back-arc magmatism related to the early stages of Neo-Tethys subduction beneath Iran in the early Jurassic. Recent works and new compositional and geochronological data have started challenging this commonly accepted model in favor of scenarios involving continental rifting, mantle plume activity, and/or passive margin formation. In the Hamedan area of the central sector of the Sanandaj-Sirjan Zone, the Jurassic Cheshmeh-Ghasaban gabbro (ca. 165 Ma) is a key formation to better understand the tectono-magmatic framework of the whole area. Our new data, combined with the existing literature, suggest a transitional to alkaline OIB-like compositional character for this gabbro similar to the nearby but slightly younger (ca. 145 Ma) Panjeh and Ghalaylan basaltic complexes (in the Songhor-Ghorveh area). When integrated with the existing geochemical data of Jurassic mafic rocks from the central Sanandaj-Sirjan Zone, our results point to a scenario of intracontinental rifting, possibly involving the upwelling old metasomatized (by Proto-Tethys subduction?) mantle or mantle-plume activity.
Journal of Materials Research ( IF 2.909 ) Pub Date: 2023-05-05 , DOI:
10.1016/j.chemer.2023.125987
Alkaline volcanics (felsites) and A-type granites are spatially and temporally associated in the Wadi Atalla area, Central Eastern Desert, Egypt. These rocks represent final Neoproterozoic magmatic activity in the Northern Nubian Shield. Wadi Atalla felsites form NW-trending elongate mass consisting of silicic volcanics, which is intruded by A-type granites of Um Had and Um Effein plutons. Field relations indicate that both felsites and A-type granites were emplaced in a series of magmatic pulses. Felsites include tuffaceous, porphyritic and hypabyssal varieties, while A-type granites comprise syenogranite and alkali feldspar granite. Geochemically, they are highly silicic rocks and display a narrow range of SiO2. They have high-K alkaline nature with metaluminous to peraluminous character and were erupted in a post-collisional tectonic setting. Mineral chemistry of biotite supports the alkaline and A-type characters of the studied rocks. Atalla felsites and associated A-type granites show light REE enrichment relative to heavy REE [(La/Lu)n = 2.67–5.72] with pronounced negative Eu anomalies (Eu/Eu* = 0.15–0.52). Compositional similarities between Atalla felsites and A-type granites in the studied area suggest that the intrusive and extrusive events are broadly related. The systematic variation of major- and trace-element contents of the felsites and A-type granites indicates derivation from similar sources through partial melting of juvenile crustal rocks, followed by extensive fractional crystallization. The main fractionated phases are feldspars, with minor role of fractionation of amphibole, biotite, apatite and FeTi oxides. Multiple saturation calculations indicate water-saturated storage and final equilibration conditions for the felsites ranging from 788 °C at 90 MPa to 740 °C at 255 MPa. The parental magmas of the felsites and A-type granites were linked to lithospheric delamination and upwelling of asthenospheric mantle material. This process led to generation of mantle melts that supplied heat to melt the juvenile crust of the Arabian-Nubian Shield (ANS), along with crustal uplift recorded by intersecting strike-slip faults and shear zones. Atalla felsites represent a distinctive post-collisional alkaline volcanic phase in the Nubian Shield that has been emplaced in an extensional tectonic regime, during a phase of fracturing and crustal uplift, which followed the end of the Pan-African orogeny. This volcanic phase is younger than the Dokhan volcanics in the Eastern Desert and older than the typical Katherina volcanics in southern Sinai.
Journal of Materials Research ( IF 2.909 ) Pub Date: 2023-03-29 , DOI:
10.1016/j.chemer.2023.125979
The flow path of a river draining a lowland into the southern Baltic Sea, the Warnow River, was investigated to evaluate its freshwater composition and potential to be a source of dissolved substances for regional coastal waters. A spatial study was conducted in April 2019 to follow the variations from the source to the estuary. A temporal study of the composition, for five years (2017–2021), was carried out at a site just before the river reaches the estuary. Surface water was sampled to analyse major and trace elements, stable (H, C, O, S), and short-lived (Ra) isotopes. The results show that the composition of the Warnow River along the flow path is controlled by a complex interplay between in-situ processes, exchange with the atmosphere, diffuse groundwater, and surface water inlets. On a temporal scale, pH, nutrient, and redox-sensitive trace element concentrations are strongly impacted by pelagic primary production in spring. During summer and autumn, influences occurred due to benthic microbial activity, associated diffusive release from soils/sediments, and surface water inlets. Throughout the investigation period, the Warnow River was a source of isotopically light CO2 to the atmosphere and DIC to the estuarine waters. The delivered DIC concentrations seemed to vary with season due to changes in biological pelagic and benthic activities. DOC was derived from a mixture of dominated C3 organic sources and potentially from fertilizers. From concentration-discharge relationships, examples of dilution, mobilization, and chemostasis trends were found. Discharge-controlled seasonal trends were superimposed by system internal processes and the hydrological consequences of the river management. Our analysis thus provides new insights into the controls on the variations of water and solutes in a managed river at the land-sea interface as part of the regional hydrological cycle of a lowland catchment-coastal water system.
Journal of Materials Research ( IF 2.909 ) Pub Date: 2023-03-25 , DOI:
10.1016/j.chemer.2023.125980
Our combined mineral chemistry and spectroscopic studies enable us to envisage details about composition and genesis of beryl from the Eastern Desert of Egypt. Two types of beryl were investigated including emerald from ancient workings in the schist-related type whereas the other type is non-gem and granite-related. On the basis of FeOt-Cr2O3-MgO ternary classification, the Wadi El Gemal emeralds (alkali-type, sodic) are Mg-bearing while the Mikpid-Akarem beryls (normal-type) are Fe2+-bearing. Intense green colour of emerald results in a 323 cm−1 Raman shift due to ~0.77 wt% Cr22O3 derived from serpentinite. In the Mikpid-Akarem district (belonging to the granite-related type), beryls are either faint blue or white and lack Cr, Mg and AlIV. On the other hand, they are relatively enriched in Fe and AlVI compared with the Wadi El Gemal emeralds (up to 0.13 & 1.97 apfu and 0.04 & 1.68 apfu, respectively), which is a function of the peraluminous composition of the granite host. Al3+ is substituted in the Y-site by di- to tetravalent cations (Mg2++Fe2++Cr3++Ti4+) and this is paired with a vacancy substitution by Na+. The Wadi El Gemal emeralds have H2O & K+ in the 2a-site and H2O & Na+ in the 2b-site. The latter site is vacant in the Mikpid-Akarem beryls.The FTIR spectra of our beryls and emeralds show a series of stretching and bending vibrations due to the presence of type I H2O (OH-Na band at 3657 cm−1) and type II H2O (stretching at 3591–3657 cm−1 & bending at 1631 cm−1). Lacking of Li+ leads to the absence of OH-Li band that is indicative of type III H2O. Hypothetical H2O in the Wadi El Gemal emerald (green beryl) amounts 2.24–2.92 wt% whereas it amounts 1.21–1.25 wt% in the Mikpid-Akarem non-green beryl. The asymmetric stretching vibration at 2921–2923 cm−1 is related to CH due to the presence of CH4, and possibly CO2, in the fluid inclusions trapped in the analyzed crystals. Some beryls, e.g. the Um Kabu emerald, has a Raman shift at 672 cm−1, which indicates maximal cation substitutions in the octahedral sites and minimal H2O in the channel sites. An uncommon shift at 147 cm−1 can be attributed to defect structure due to presence of radioactive zircon and monazite inclusions. Fe2+ substitution in the octahedral sites is appreciable and results in an UV–Vis-NIR band at 836 nm.
Journal of Materials Research ( IF 2.909 ) Pub Date: 2023-01-04 , DOI:
10.1016/j.chemer.2022.125949
The Cu-Sb-Pb polymetallic vein deposit is hosted by metavolcanics rocks of the Gawuch Formation at the Kaldom Gol area of the northwest Kohistan arc terrain in northern Pakistan. The mineralization is closely associated with the dioritic to granodioritic rocks of the Lowari pluton, which was intruded into the Gawuch metavolcanics. Details of ore characterization and processes of ore genesis of this evidently hydrothermal mineralization are not well documented. Integrating petrographic, mineral-chemical and isotopic investigations, this study aims to comprehend the source of hydrothermal fluids, geochemical evolution, mineral inclusions and physicochemical conditions of the Cu-Sb-Pb polymetallic vein deposit in Gawuch metavolcanics in the Kohistan arc terrain in northern Pakistan. The mineralization is distinguished into three types of ore-gangue associations: Type Ia, Type Ib, and Type II. The textural study revealed two pyrite generations: (i) Py1 displaying euhedral to subhedral habits and containing scarce inclusions, and (ii) Py2 occurring as anhedral grains hosting abundant inclusions. Type Ia is characterized by Py1 associated with abundant quartz (Qz) showing comb texture, sericite (Ser), and minor chlorite (Chl). Type Ib comprises Qz + Ser + Chl and Py2, chalcopyrite (Ccp), and magnetite (Mag). Type II is represented by mosaic quartz, rhombic adularia, and bladed calcite, and the ore minerals fahlore and galena. Alteration zones composed of Qz-Ser ± Chl and Qz-Ser-Chl, surround Type I (a, b) and Type II veins, respectively. Fahlore and galena mostly replace pyrite of Type Ia and chalcopyrite of Type Ib. In addition, malachite, azurite, hematite and covellite occur as secondary (supergene) minerals. The Co/Ni ratios (>1) of Kaldom Gol pyrites suggest that the ore-forming fluids were hydrothermal in origin and Py1 and Py2 solidified at 221–304 °C and 225–261 °C, respectively. The LA-ICP-MS time-resolved depth profiles confirm the existence of sphalerite, and chalcopyrite inclusions in pyrite (Py1 and Py2) and millerite, bravoite, vaesite, Au-tellurides, native Au and galena inclusions in chalcopyrite and fahlore. Sulfur isotope compositions of pyrites (δ34S = Py1, −0.58 to +2 ‰; δ34S = Py2, −0.24 to +2.04 ‰) indicate that the ore-forming fluids were derived from magmatic source (s). The mineral assemblage, hydrothermal alterations, textures, temperature and δ34S of pyrites suggest that the Cu-Sb-Pb polymetallic mineralization at Kaldom Gol represents an intermediate-sulfidation type of epithermal deposit.
Journal of Materials Research ( IF 2.909 ) Pub Date: 2023-06-26 , DOI:
10.1016/j.chemer.2023.126010
Apatite is increasingly used as a tracer for petrogenetic and metallogenic processes. We present the cathodoluminescence (CL) texture, and composition of igneous apatite from the tungsten-bearing Zhuxi biotite granite and the nearby Zhenzhushan granite porphyry in the Late Mesozoic Jiangnan porphyry-skarn tungsten belt in South China. Most apatite grains show homogeneous CL-dark texture, but some apatite grains have CL-dark cores and CL-bright rims, or CL dark-bright-dark-bright (from core to rim) growth zoning bands. The CL-bright bands are Mn depleted. Apatite from the Zhuxi biotite granite has elevated W contents (mean: 0.16 ppm; n = 75) compared to the Zhenzhushan granite porphyry (mean: ≤0.02 ppm; n = 32). The CL-bright rims of apatite from Zhuxi have more W than the CL-dark cores, i.e. average 0.58 ppm W versus average 0.07 ppm W, respectively, implying that the late-stage magmatic system was enriched in W. The chondritic Y/Ho ratios (22−33) of Zhuxi apatite, and the similar or even slightly more elevated REE contents of the CL-bright rims, compared to the cores, rule out hydrothermal effects. The Zhuxi apatite samples have distinctly negative δEu, F-rich and sulfur-depleted features, which are interpreted as signature of igneous apatite from magmatically evolved granitic intrusions associated with W deposits, while the inverse trend applies to apatite from Cu porphyry systems. In-situ microanalysis of apatite may be a useful exploration tool.
Journal of Materials Research ( IF 2.909 ) Pub Date: 2023-04-24 , DOI:
10.1016/j.chemer.2023.125985
Ecological water supplementation effectively controls the land subsidence rate and protects the groundwater environment. However, the annual variability and evolutionary mechanisms of F− concentration in deep groundwater during ecological water supplementation are poorly understood. In total, 92 deep groundwater samples from 2012 to 2021 were collected and analyzed in the Cangzhou land subsidence area. The results show that the range of F− concentrations in deep groundwater was 0.10–7.83 mg/L during 2012–2021, with 44.08 % of samples exceeding China's national standards (1.00 mg/L) for drinking water. The F− concentration in deep groundwater increased steadily during 2012–2017 and exhibited a notable decrease during 2018–2021. Halite dissolution was more effective after ecological water supplementation, inducing a decrease in F− concentration by dilution effect in deep groundwater. Meanwhile, stronger cation exchange facilitated F− desorption into the deep groundwater after ecological water supplementation. This research will aid in improving our understanding of the influence of ecological water supplementation on groundwater quality and provide new insights for the sustainable management of deep groundwater resources.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
10.80 | 133 | Science Citation Index Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
- http://mc.manuscriptcentral.com/jmr